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Compound of Interest

Compound Name: 15-Crown-5

Cat. No.: B104581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

functionalization of benzo-15-crown-5 and its use in various scientific and biomedical

applications.

Synthesis and Functionalization of Benzo-15-
Crown-5
The versatile benzo-15-crown-5 scaffold can be chemically modified to introduce various

functional groups, enabling its application in diverse fields. Common functionalization strategies

include electrophilic aromatic substitution on the benzene ring.

Synthesis of 4'-Nitrobenzo-15-crown-5
Application Note: Nitration of benzo-15-crown-5 is a key step for introducing an amine

functionality after subsequent reduction. The nitro group acts as an electron-withdrawing group,

which can influence the cation binding properties of the crown ether.

Experimental Protocol:

In a flask, combine benzo-15-crown-5 (1.5 g, 5.6 mmol), glacial acetic acid (18 mL), and

chloroform (20 mL).[1]
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Cool the mixture in an ice bath.

Add 70% nitric acid (5 mL) dropwise over a period of 30 minutes while stirring.[1]

Allow the reaction mixture to stir at room temperature for 24 hours.[1]

Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium

bicarbonate (NaHCO₃).

Separate the organic layer, and extract the aqueous layer with chloroform.

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and

evaporate the solvent under reduced pressure to obtain 4'-nitrobenzo-15-crown-5.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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